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Compound of Interest

Compound Name: Methyl N-acetylanthranilate

Cat. No.: B181298 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides comprehensive, step-by-step guidance for the safe

handling and disposal of Methyl N-acetylanthranilate, a compound used in flavor and

fragrance research. Adherence to these protocols is essential for minimizing risk and ensuring

a safe laboratory environment.

Chemical and Physical Properties
A summary of the key quantitative data for Methyl N-acetylanthranilate is provided in the

tables below for easy reference and comparison.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 2719-08-6[1][2]

Molecular Formula C₁₀H₁₁NO₃[1][2]

Molecular Weight 193.20 g/mol [1][2]

Synonyms

2-Acetamidobenzoic Acid Methyl Ester, Methyl

2-Acetamidobenzoate, N-Acetylanthranilic Acid

Methyl Ester[1][2]
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Table 2: Physical and Chemical Properties

Property Value

Appearance
White to light yellow crystals with a fruity grape

aroma[3]

Solubility Slightly soluble in water; soluble in ethanol

pKa 14.51 ± 0.70 (Predicted)[3]

Storage Class Combustible Solids (Storage Class 11)

Hazard Identification and Personal Protective
Equipment (PPE)
While Methyl N-acetylanthranilate is not classified as hazardous under OSHA HazCom

standards, it is crucial to follow standard laboratory safety practices.[1] The recommended

personal protective equipment is detailed below.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye Protection

Safety glasses with side-shields or goggles. A

face shield may be required in situations with a

higher risk of splashing.[1]

Hand Protection
Chemically resistant protective gloves (e.g.,

nitrile rubber).[1]

Respiratory Protection

A dust respirator should be used, especially

when handling the solid form where dust may be

generated.[1]

Skin and Body Protection

A standard laboratory coat is required.

Protective boots may be necessary depending

on the scale of handling.[1]
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Operational Plan: Handling Methyl N-
acetylanthranilate
Follow these step-by-step procedures for the safe handling of Methyl N-acetylanthranilate in

a laboratory setting.

Pre-Operational Checks
Verify Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and in good working order.[1]

Gather PPE: Collect all necessary PPE as specified in Table 3 and inspect for any damage.

Prepare Workspace: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[1]

Review Safety Data Sheet (SDS): Before beginning work, review the SDS for Methyl N-
acetylanthranilate.

Handling Procedure
Don PPE: Put on your lab coat, safety glasses, and gloves.

Weighing the Compound: If weighing the solid, perform this task in a fume hood to avoid

inhaling any dust.

Dissolving the Compound: When dissolving in a solvent, add the solid to the solvent slowly

to avoid splashing.

Heating: If heating is required, be aware that the compound may decompose at high

temperatures and generate poisonous fumes.[1] Closed containers should not be heated as

they may explode.[1]

Post-Handling: After handling, wash hands and face thoroughly.[1]

Accidental Release and First Aid
In the event of an accidental release or exposure, follow these procedures.
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Spill Cleanup
Evacuate and Secure: Keep unnecessary personnel away from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For a solid spill, carefully sweep the material to collect it in an airtight

container, avoiding dust dispersal.[1]

Disposal of Cleanup Materials: All materials used for cleanup should be placed in a sealed

container for proper disposal.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[1] If irritation persists, seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin with water.[1] If skin

irritation occurs, seek medical attention.[1]

Ingestion: If swallowed, rinse the mouth with water. Seek medical advice if you feel unwell.[1]

Disposal Plan
Proper disposal of chemical waste is critical for laboratory and environmental safety.

Waste Collection: Collect all waste containing Methyl N-acetylanthranilate, including

contaminated consumables, in a designated and clearly labeled hazardous waste container.

Container Sealing: Ensure the waste container is tightly sealed to prevent leaks or spills.

Storage: Store the sealed waste container in a designated, well-ventilated waste

accumulation area, away from incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed chemical waste disposal company. Do

not dispose of Methyl N-acetylanthranilate down the drain.[1]
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Workflow for Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Methyl N-acetylanthranilate.
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Workflow for Handling and Disposal of Methyl N-acetylanthranilate
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Caption: Logical workflow for the safe handling and disposal of Methyl N-acetylanthranilate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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